Cas no 831222-95-8 (5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester)

5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester structure
831222-95-8 structure
Product Name:5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester
CAS No:831222-95-8
MF:C11H10O4
MW:206.194703578949
CID:677552
PubChem ID:11321696
Update Time:2025-04-19

5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester
    • 7-Hydroxybenzofuran-5-carboxylic acid ethyl ester
    • ethyl 7-hydroxy-1-benzofuran-5-carboxylate
    • ethyl 7-hydroxybenzofuran-5-carboxylate
    • YKCUOTYYKHCKBN-UHFFFAOYSA-N
    • 831222-95-8
    • SCHEMBL643091
    • Ethyl 7-hydroxybenzofuran-5-carboxylate, AldrichCPR
    • FT-0736269
    • DTXSID00462280
    • Inchi: 1S/C11H10O4/c1-2-14-11(13)8-5-7-3-4-15-10(7)9(12)6-8/h3-6,12H,2H2,1H3
    • InChI Key: YKCUOTYYKHCKBN-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=C(C(=O)OCC)C=C(C1=2)O

Computed Properties

  • Exact Mass: 206.05790880g/mol
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.7Ų
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